Cas no 1782825-47-1 (3-amino-2-(thiolan-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(thiolan-2-yl)propan-1-ol
• CAS No: 1782825-47-1
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5820531
• PubChem ID: 84072082
• Update Time: 2025-06-11

3-amino-2-(thiolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(thiolan-2-yl)propan-1-ol
• 1782825-47-1
• EN300-1869024

• Inchi： 1S/C7H15NOS/c8-4-6(5-9)7-2-1-3-10-7/h6-7,9H,1-5,8H2
• InChI Key： QNYPQKNYKOBTBP-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CO)CN

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-2-(thiolan-2-yl)propan-1-ol

Introduction to 3-amino-2-(thiolan-2-yl)propan-1-ol (CAS No. 1782825-47-1)

3-amino-2-(thiolan-2-yl)propan-1-ol, identified by the chemical abstracts service number 1782825-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino group, a thiolan ring, and a hydroxylated propyl chain, has garnered attention due to its potential applications in drug discovery and molecular design. The presence of both polar and aromatic functionalities makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The structural framework of 3-amino-2-(thiolan-2-yl)propan-1-ol consists of a thiolan ring, which is a five-membered heterocyclic compound containing sulfur, linked to a propanediol backbone. The amino group at the third position and the hydroxyl group at the first position introduce reactivity that can be exploited in various synthetic pathways. This compound’s ability to participate in nucleophilic substitution reactions, as well as its potential for hydrogen bonding interactions, makes it an attractive candidate for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate sulfur-containing heterocycles, such as thiolan derivatives, due to their reported bioactivity and metabolic stability. 3-amino-2-(thiolan-2-yl)propan-1-ol represents an advanced building block that could be used to generate molecules with enhanced pharmacological properties. Its dual functionality allows for the facile introduction of additional substituents, enabling the creation of libraries of compounds for high-throughput screening.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the thiolan moiety into a kinase inhibitor scaffold, researchers aim to improve binding affinity and selectivity. Preliminary studies have suggested that derivatives of 3-amino-2-(thiolan-2-yl)propan-1-ol may exhibit inhibitory activity against specific kinases by leveraging the spatial arrangement of functional groups within the molecule.

The hydroxyl and amino groups in 3-amino-2-(thiolan-2-yl)propan-1-ol also provide opportunities for further derivatization through condensation reactions or coupling strategies. For instance, these functional groups can be used to form amides or esters, which are common motifs in drug molecules. Additionally, the thiolan ring itself can undergo modifications such as oxidation or alkylation, expanding the chemical space available for exploration.

From a synthetic chemistry perspective, 3-amino-2-(thiolan-2-yl)propan-1-ol offers a promising starting point for constructing more complex molecules. The compound’s accessibility through multi-step synthetic routes has been demonstrated by several research groups. These routes often involve the use of readily available precursors and transition-metal-catalyzed reactions to construct the desired thiolan core. The efficiency and scalability of these synthetic methods are crucial for industrial applications in drug development.

The biological activity of 3-amino-2-(thiolan-2-y l)propan -1 -ol has not been extensively studied in its native form; however, its structural features suggest potential interactions with biological targets. Computational modeling studies have been employed to predict possible binding modes within protein active sites. These studies indicate that the compound may interact with residues such as lysine or arginine through its amino group, while the hydroxyl group could engage in hydrogen bonding with other polar residues.

In addition to its pharmaceutical applications, 3-amino -2-(thiolan -2 -y l)propan -1 -ol may find utility in materials science and agrochemical research. The unique combination of functional groups makes it a candidate for designing novel polymers or surfactants with tailored properties. For example, derivatives of this compound could be explored as chiral auxiliaries or ligands in asymmetric catalysis.

The synthesis and characterization of 3-amino -2-(thiolan -2 -y l)propan -1 -ol have been reported in several scientific publications. Researchers have focused on optimizing reaction conditions to maximize yield and purity while minimizing side products. Advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have facilitated the structural elucidation of this compound and its derivatives.

Future directions for research on 3-amino -2-(thiolan -2 -y l)propan -1 -ol include exploring its role in drug development pipelines and investigating its potential environmental impact. As interest in green chemistry grows, there is increasing emphasis on developing synthetic routes that minimize waste and hazardous byproducts. The use of sustainable solvents and catalytic methods could enhance the ecological footprint of processes involving this compound.

In conclusion,3-amino -2-(thiolan - 2-y l ) pro pan 1 ol ( CAS No . 17828 25 47 1 ) is a multifaceted compound with significant potential across multiple domains of chemistry and biology . Its unique structural features , combined with its synthetic accessibility , make it an attractive scaffold for further exploration . As research continues , it is likely that new applications for this molecule will emerge , contributing to advancements in medicine , materials science , and beyond .